1-[5-(4-Fluorophenyl)imidazo[2,1-b][1,3,4]thiadiazol-2-yl]piperazine

• IUPAC Name: 6-(4-fluorophenyl)-2-piperazin-1-ylimidazo[2,1-b][1,3,4]thiadiazole
• InChI: InChI=1S/C14H14FN5S/c15-11-3-1-10(2-4-11)12-9-20-13(17-12)21-14(18-20)19-7-5-16-6-8-19/h1-4,9,16H,5-8H2
• InChI Key: JPENIWLPUUKNCM-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1)C2=NN3C=C(N=C3S2)C4=CC=C(C=C4)F
• Molecular Formula: C14H14FN5S
• Molecular Weight: 303.36 g/mol

Description

“1-[5-(4-Fluorophenyl)imidazo[2,1-b][1,3,4]thiadiazol-2-yl]piperazine” is a compound that belongs to a class of molecules known as imidazole-fused imidazo[2,1-b][1,3,4]thiadiazole analogues. These compounds have been synthesized and evaluated for their antibacterial and antifungal activities. They have shown strong antifungal activity and high selectivity for the test fungus Candida albicans over Gram-positive and -negative bacteria.

Synthesis Analysis

The synthesis of these compounds involves the fusion of an imidazole ring with an imidazo[2,1-b][1,3,4]thiadiazole ring. Three series of these analogues (compounds 20 a-g, 21 a-g, and 22 a-g) have been synthesized.

Molecular Structure Analysis

The molecular structure of these compounds has been characterized using various techniques such as 1H and 13C nuclear magnetic resonance (1H NMR and 13C NMR), Fourier-transform infrared spectroscopy (FT-IR), elemental analysis, mass spectrometry, and X-ray diffraction.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of these compounds have been analyzed using various techniques such as 1H NMR, 13C NMR, mass spectral and elemental data.

Physical And Chemical Properties Analysis

The physical and chemical properties of these compounds have been analyzed using various techniques such as 1H and 13C nuclear magnetic resonance (1H NMR and 13C NMR), Fourier-transform infrared spectroscopy (FT-IR), elemental analysis, mass spectrometry, and X-ray diffraction.

Scientific Research Applications

Proteomics Research

. Proteomics involves the large-scale study of proteins, particularly their structures and functions. The compound’s unique properties may help in identifying and understanding protein interactions and functions within biological systems.

Synthesis of Imidazole Derivatives

Imidazole derivatives are known for their wide range of therapeutic potentials. The synthesis of such compounds often involves complex intermediates like 1-[5-(4-Fluorophenyl)imidazo[2,1-b][1,3,4]thiadiazol-2-yl]piperazine . .

Development of Nonlinear Optical Materials

The compound can serve as a substrate in the preparation of bithiophene-based azo dyes, which have potential nonlinear optical (NLO) properties. .

Antiviral Drug Research

.

Anticancer Agent Development

. This suggests its potential role in the development of new anticancer agents.

Modulation of Drug Candidates

The compound’s derivatives are important in medicinal chemistry for modulating new drug candidates. .

Safety and Hazards

In terms of safety and hazards, compounds 21a and 20e did not show cytotoxicity against human foreskin fibroblast-1 cells, and compound 21a was as safe as the positive control compounds in hemolysis tests. This suggests that some of these compounds may have potential for development as antifungal agents with acceptable safety profiles.